Cas no 667920-77-6 (Ethyl 5-(2-Furyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylate)

Ethyl 5-(2-Furyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate is a heterocyclic compound featuring a fused pyrazolo-pyrimidine core with a furyl substituent and a trifluoromethyl group. Its structural complexity and functional groups make it a valuable intermediate in medicinal chemistry and pharmaceutical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the furyl moiety contributes to potential bioactivity. The ethyl carboxylate group offers versatility for further derivatization. This compound is particularly useful in the synthesis of bioactive molecules, including kinase inhibitors and other therapeutic agents, due to its rigid scaffold and tunable electronic properties. Its well-defined structure ensures reproducibility in research applications.
Ethyl 5-(2-Furyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylate structure
667920-77-6 structure
Product Name:Ethyl 5-(2-Furyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylate
CAS No:667920-77-6
MF:C14H14F3N3O3
MW:329.274473667145
MDL:MFCD04967320
CID:2952369
PubChem ID:4767997
Update Time:2025-10-21

Ethyl 5-(2-Furyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 5-(2-呋喃基)-7-(三氟甲基)-4,5,6,7-四氢吡唑[1,5-A]嘧啶-3-甲酸乙酯
    • ethyl 5-(2-furyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate
    • ethyl 5-(furan-2-yl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate
    • BBL039776
    • STK349305
    • ethyl 5-(furan-2-yl)-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • BB 0256814
    • 5-furan-2-yl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-3-
    • EN300-229025
    • 667920-77-6
    • 5-furan-2-yl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl
    • Ethyl 5-(2-furanyl)-4,5,6,7-tetrahydro-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • AKOS000305825
    • DTXSID901115685
    • ethyl5-(furan-2-yl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate
    • 5-Furan-2-yl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
    • CS-0298910
    • ALBB-010029
    • SCHEMBL3987936
    • DINIIDHRTPFKLV-UHFFFAOYSA-N
    • pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-(2-furanyl)-4,5,6,7-tetrahydro-7-(trifluoromethyl)-, ethyl ester
    • LS-03416
    • KOIZTRXSVJXDFV-UHFFFAOYSA-N
    • H25490
    • 5-Furan-2-yl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5- a ]pyrimidine-3-carboxylic acid ethyl ester
    • Ethyl 5-(2-Furyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylate
    • MDL: MFCD04967320
    • Inchi: 1S/C14H14F3N3O3/c1-2-22-13(21)8-7-18-20-11(14(15,16)17)6-9(19-12(8)20)10-4-3-5-23-10/h3-5,7,9,11,19H,2,6H2,1H3
    • InChI Key: DINIIDHRTPFKLV-UHFFFAOYSA-N
    • SMILES: FC(C1CC(C2=CC=CO2)NC2=C(C(=O)OCC)C=NN12)(F)F

Computed Properties

  • Exact Mass: 329.09872580Da
  • Monoisotopic Mass: 329.09872580Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 69.3

Ethyl 5-(2-Furyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylate Security Information

  • HazardClass:IRRITANT

Ethyl 5-(2-Furyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylate Pricemore >>

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Additional information on Ethyl 5-(2-Furyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylate

Ethyl 5-(2-Furyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate: A Comprehensive Overview

Ethyl 5-(2-Furyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 667920-77-6) is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their versatile applications in drug discovery and development. The structure of this compound is characterized by a tetrahydropyrazolo[1,5-a]pyrimidine core with substituents at positions 3 and 5. The ethyl ester group at position 3 and the 2-furyl group at position 5 are key features that contribute to its unique chemical properties and biological activity.

The pyrazolo[1,5-a]pyrimidine framework is a heterocyclic structure that has been extensively studied due to its ability to interact with various biological targets. Recent studies have highlighted the importance of this scaffold in the development of kinase inhibitors and other therapeutic agents. The presence of a trifluoromethyl group at position 7 further enhances the compound's stability and bioavailability. This substituent is known to improve pharmacokinetic properties by increasing lipophilicity and reducing metabolic susceptibility.

Ethyl 5-(2-Furyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate has been the focus of several research efforts aimed at understanding its mechanism of action and potential therapeutic applications. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a panel of kinases involved in cancer progression. The furan moiety at position 5 plays a critical role in mediating these interactions by providing a platform for hydrogen bonding and π-π interactions with target proteins.

Another area of interest is the synthesis and optimization of this compound. Researchers have employed various strategies to improve its yield and purity while maintaining its bioactivity. For instance, a recent publication in Organic Letters described a novel route involving microwave-assisted synthesis to construct the tetrahydropyrazolo[1,5-a]pyrimidine core. This approach not only simplifies the synthesis process but also enables the incorporation of diverse substituents for further optimization.

The ethoxycarbonyl group at position 3 is another critical feature that influences the compound's solubility and absorption properties. This substituent can be readily modified to explore its effects on pharmacokinetics and toxicity profiles. For example, replacing the ethyl ester with other ester groups or functional groups could lead to derivatives with improved therapeutic indices.

Recent advancements in computational chemistry have also contributed significantly to our understanding of Ethyl 5-(2-Furyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate's behavior. Molecular docking studies have revealed that this compound binds effectively to specific pockets on target enzymes, suggesting its potential as a lead compound for drug development.

In conclusion, Ethyl 5-(2-Furyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and biological activity make it an attractive target for researchers seeking novel therapeutic agents.

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